Cas no 478-99-9 (N-ethyl-6-methyl-9,10-didehydroergoline-8-carboxamide)

• Product name: N-ethyl-6-methyl-9,10-didehydroergoline-8-carboxamide
• CAS No: 478-99-9
• MF: C₁₈H₂₁N₃O
• MW: 295.37884
• CID: 1532501
• PubChem ID: 12304966

N-ethyl-6-methyl-9,10-didehydroergoline-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-6-methyl-9,10-didehydroergoline-8-carboxamide
• 9,10-Didehydro-N-ethyl-6-methylergoline-8β-carboxamide
• 72370WPF0J
• AKOS040751512
• Lysergamide, N-ethyl-
• Deethyl-LSD
• 9,10-Didehydro-N-ethyl-6-methylergoline-8-beta-carboxamide
• D-Lysergic acid monoethylamide
• UNII-72370WPF0J
• ERGOLINE-8-.BETA.-CARBOXAMIDE, 9,10-DIDEHYDRO-N-ETHYL-6-METHYL-
• Lysergic acid ethylamide
• N-Ethyllysergamide
• DTXSID20963946
• Lysergic acid monoethylamide
• Ergoline-8-beta-carboxamide, 9,10-didehydro-N-ethyl-6-methyl-
• SCHEMBL670696
• (6aR,9R)-N-ethyl-7-methyl-6,6a,8,9-tetrahydro-4H-indolo[4,3-fg]quinoline-9-carboxamide
• (6aR,9R)-N-ethyl-7-methyl-4,6,6a,7,8,9-hexahydroindolo[4,3-fg]quinoline-9-carboxamide
• 478-99-9
• Q63395385

• Inchi： InChI=1S/C18H21N3O/c1-3-19-18(22)12-7-14-13-5-4-6-15-17(13)11(9-20-15)8-16(14)21(2)10-12/h4-7,9,12,16,20H,3,8,10H2,1-2H3,(H,19,22)/t12-,16-/m1/s1
• InChI Key： VEBWTGYUIBTVNR-MLGOLLRUSA-N
• SMILES： CCNC(=O)C1CN(C2CC3=CNC4=CC=CC(=C34)C2=C1)C

Computed Properties

• Exact Mass: 295.16863
• Monoisotopic Mass: 295.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• Density: 1.1190 (rough estimate)
• Boiling Point: 437.06°C (rough estimate)
• Refractive Index: 1.5855 (estimate)
• PSA: 48.13